Cas no 898771-74-9 (Ethyl 5-oxo-5-(3-thienyl)valerate)

Ethyl 5-oxo-5-(3-thienyl)valerate structure
898771-74-9 structure
Product Name:Ethyl 5-oxo-5-(3-thienyl)valerate
CAS No:898771-74-9
MF:C11H14O3S
MW:226.292062282562
MDL:MFCD07699059
CID:874749
PubChem ID:24723427
Update Time:2025-04-19

Ethyl 5-oxo-5-(3-thienyl)valerate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-oxo-5-(3-thienyl)valerate
    • ethyl 5-oxo-5-thiophen-3-ylpentanoate
    • MFCD07699059
    • ETHYL5-OXO-5-(3-THIENYL)VALERATE
    • 898771-74-9
    • DTXSID10641867
    • AKOS016018821
    • Ethyl 5-oxo-5-(thiophen-3-yl)pentanoate
    • MDL： MFCD07699059
    • Inchi： 1S/C11H14O3S/c1-2-14-11(13)5-3-4-10(12)9-6-7-15-8-9/h6-8H,2-5H2,1H3
    • InChI Key： CWNISAMAQXESEE-UHFFFAOYSA-N
    • SMILES： S1C=CC(=C1)C(CCCC(=O)OCC)=O

Computed Properties

  • Exact Mass: 226.06600
  • Monoisotopic Mass: 226.06636548g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 71.6Ų

Experimental Properties

  • PSA: 71.61000
  • LogP: 2.66420

Ethyl 5-oxo-5-(3-thienyl)valerate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 5-oxo-5-(3-thienyl)valerate Pricemore >>

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Ethyl 5-oxo-5-(3-thienyl)valerate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:898771-74-9)Ethyl 5-oxo-5-(3-thienyl)valerate
Order Number:A1189302
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:09
Price ($):465.0
Email:sales@amadischem.com

Ethyl 5-oxo-5-(3-thienyl)valerate Related Literature

898771-74-9 (Ethyl 5-oxo-5-(3-thienyl)valerate) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:898771-74-9)Ethyl 5-oxo-5-(3-thienyl)valerate
A1189302
Purity:99%
Quantity:1g
Price ($):465.0
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